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Compound of Interest

Compound Name: VU6005806

Cat. No.: B15145321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU6005806 is a positive allosteric modulator (PAM) of the M4 muscarinic acetylcholine

receptor (M4 mAChR).[1][2] M4 receptors are predominantly expressed in key brain regions

implicated in cognition and neuropsychiatric disorders, including the hippocampus and

striatum.[3] Emerging evidence suggests that potentiation of M4 receptor activity can influence

fear memory processes, making VU6005806 a valuable tool for investigating the role of the M4

receptor in fear conditioning paradigms and for the potential development of novel therapeutics

for anxiety and trauma-related disorders.

Disclaimer: To date, specific studies detailing the use of VU6005806 in fear conditioning

paradigms have not been published. The following application notes and protocols are based

on the known pharmacology of M4 PAMs and data from structurally or functionally similar

compounds, such as VU0467154 and VU0152100. These guidelines are intended to serve as a

starting point for researchers designing experiments with VU6005806.

M4 Receptor Signaling in Fear Memory
The M4 muscarinic acetylcholine receptor is a G-protein coupled receptor that primarily signals

through the Gi/o pathway. Upon binding of the endogenous ligand acetylcholine (ACh), which is

potentiated by a PAM like VU6005806, the Gi/o protein is activated. This activation leads to the

inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15145321?utm_src=pdf-interest
https://www.benchchem.com/product/b15145321?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Evaluation_of_M4_Muscarinic_Acetylcholine_Receptor_Positive_Allosteric_Modulators_PAMs.pdf
https://pubmed.ncbi.nlm.nih.gov/31113706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12086361/
https://www.benchchem.com/product/b15145321?utm_src=pdf-body
https://www.benchchem.com/product/b15145321?utm_src=pdf-body
https://www.benchchem.com/product/b15145321?utm_src=pdf-body
https://www.benchchem.com/product/b15145321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This signaling cascade ultimately modulates neuronal excitability and neurotransmitter release

in brain circuits critical for fear memory formation and extinction, such as the hippocampus-

amygdala pathway.[4] Studies have shown that hippocampal M4 receptor expression is

associated with the strengthening of contextual fear memory.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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